
In-Depth Technical Guide on the Chirality of (S)-
(+)-1-Dimethylamino-2-propanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Dimethylamino-2-propanol

Cat. No.: B140979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-(+)-1-Dimethylamino-2-propanol, a chiral amino alcohol, is a versatile building block and

reagent in modern organic and medicinal chemistry. Its stereogenic center at the C2 carbon

dictates its crucial role in asymmetric synthesis, where it serves as a chiral auxiliary or ligand to

induce stereoselectivity in a variety of chemical transformations. This guide provides a

comprehensive overview of the chemical and physical properties, synthesis, and

stereochemical aspects of (S)-(+)-1-dimethylamino-2-propanol. It includes detailed

experimental protocols for its preparation and chiral resolution, in-depth analysis of its

spectroscopic data, and a discussion of its application in the synthesis of pharmaceuticals,

including its role as a component of the immunomodulatory drug Inosine Pranobex.

Chemical and Physical Properties
(S)-(+)-1-Dimethylamino-2-propanol, also known as (S)-Dimepranol, is a colorless to light

yellow liquid at room temperature.[1][2] Its key physical and chemical properties are

summarized in the table below. The molecule possesses a single stereocenter at the second

carbon atom, which bears the hydroxyl group, conferring its chirality.[3]
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Property Value References

Molecular Formula C₅H₁₃NO [3][4]

Molecular Weight 103.16 g/mol [3][4]

CAS Number 53636-17-2 [3][4]

Appearance Colorless to light yellow liquid [1][2]

Boiling Point 121-127 °C [1][5]

Melting Point -40 °C to -85 °C [1][5]

Density 0.837 g/mL at 25 °C [5]

Refractive Index 1.4183-1.4203 [5]

Water Solubility Miscible [2]

Specific Rotation [α]D +24° (c=1, ethanol)
This is a representative value,

actual values may vary.

Synthesis and Chiral Resolution
The enantiomerically pure (S)-(+)-1-dimethylamino-2-propanol can be obtained either

through asymmetric synthesis or by resolution of the racemic mixture.

Synthesis of Racemic 1-Dimethylamino-2-propanol
A common method for the synthesis of the racemic mixture is the reaction of propylene oxide

with dimethylamine.[1]

Experimental Protocol: Synthesis of Racemic 1-Dimethylamino-2-propanol

Reaction Setup: In a pressure-resistant vessel, place a solution of dimethylamine in a

suitable solvent, such as methanol.

Addition of Propylene Oxide: Cool the solution and slowly add propylene oxide. The reaction

is exothermic and should be controlled by cooling.
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Reaction Conditions: Seal the vessel and heat the mixture. The reaction is typically carried

out at elevated temperatures and pressures.

Work-up and Purification: After the reaction is complete, cool the vessel and carefully vent

any excess pressure. The solvent is removed under reduced pressure, and the resulting

crude 1-dimethylamino-2-propanol is purified by distillation.

Chiral Resolution of Racemic 1-Dimethylamino-2-
propanol using (+)-Tartaric Acid
The separation of the enantiomers can be achieved by forming diastereomeric salts with a

chiral resolving agent, such as (+)-tartaric acid.[6][7][8] The differing solubilities of these

diastereomeric salts allow for their separation by fractional crystallization.[6][7]

Experimental Protocol: Chiral Resolution

Salt Formation: Dissolve racemic 1-dimethylamino-2-propanol in a suitable solvent, for

example, methanol. In a separate flask, dissolve an equimolar amount of (+)-tartaric acid in

the same solvent, heating gently if necessary.[6]

Crystallization: Combine the two solutions. The diastereomeric salt of the (S)-(+)-enantiomer

with (+)-tartaric acid is typically less soluble and will precipitate out of the solution upon

cooling and standing.[6]

Isolation of Diastereomeric Salt: Collect the crystals by vacuum filtration and wash them with

a small amount of cold solvent.

Liberation of the Enantiomer: Suspend the collected crystals in water and add a strong base,

such as sodium hydroxide, to neutralize the tartaric acid and liberate the free amine.[6][9]

Extraction and Purification: Extract the (S)-(+)-1-dimethylamino-2-propanol with an organic

solvent, dry the organic layer, and remove the solvent under reduced pressure. The final

product can be further purified by distillation.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
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The structure of (S)-(+)-1-dimethylamino-2-propanol can be confirmed by ¹H and ¹³C NMR

spectroscopy.[3][10]

¹H NMR (in CDCl₃):[5]

δ ~3.8 ppm (m, 1H): Corresponds to the proton on the chiral carbon (CH-OH).

δ ~2.3 ppm (s, 6H): Represents the six protons of the two methyl groups on the nitrogen

atom (-N(CH₃)₂).

δ ~2.2 ppm (m, 2H): Corresponds to the two protons on the carbon adjacent to the nitrogen

atom (-CH₂-N).

δ ~1.1 ppm (d, 3H): Represents the three protons of the methyl group on the chiral carbon (-

CH(OH)CH₃).

¹³C NMR (in CDCl₃):[5][11]

δ ~68 ppm: Carbon attached to the hydroxyl group (-CH-OH).

δ ~65 ppm: Carbon adjacent to the nitrogen atom (-CH₂-N).

δ ~46 ppm: Carbons of the two methyl groups on the nitrogen atom (-N(CH₃)₂).

δ ~21 ppm: Carbon of the methyl group on the chiral carbon (-CH(OH)CH₃).

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum provides information about the functional groups present in the molecule.

[12][13]
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Wavenumber (cm⁻¹) Assignment

~3400 (broad) O-H stretching vibration of the hydroxyl group.

~2960-2850
C-H stretching vibrations of the methyl and

methylene groups.

~1460 C-H bending vibrations.

~1050
C-O stretching vibration of the secondary

alcohol.

~1040 C-N stretching vibration of the tertiary amine.

Applications in Asymmetric Synthesis
(S)-(+)-1-Dimethylamino-2-propanol is a valuable chiral ligand and auxiliary in asymmetric

synthesis, where it is used to control the stereochemical outcome of reactions.[1][14]

Chiral Ligand in Asymmetric Hydrogenation
As a bidentate ligand, it can coordinate to a metal center, creating a chiral environment that

directs the hydrogenation of a prochiral substrate to a specific enantiomer.[15][16][17][18][19]

The nitrogen and oxygen atoms of the amino alcohol chelate to the metal, forming a stable

complex that facilitates the enantioselective transfer of hydrogen.

Prochiral Ketone

Diastereomeric
Transition State

Metal Catalyst
(e.g., Ru)

Chiral Catalyst Complex

(S)-(+)-1-Dimethylamino-2-propanol

H₂

Regeneration

Chiral Alcohol
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Role in Drug Development
The primary application of (S)-(+)-1-dimethylamino-2-propanol in drug development is as a

chiral building block for the synthesis of active pharmaceutical ingredients (APIs). A notable

example is its inclusion as a component of the drug Inosine Pranobex.

Inosine Pranobex
Inosine Pranobex is a synthetic compound composed of inosine and the p-acetamidobenzoate

salt of N,N-dimethylamino-2-propanol (dimepranol) in a 1:3 molar ratio.[20][21] It is used as an

immunomodulatory and antiviral agent.[20][22][23]

Mechanism of Action of Inosine Pranobex

The dimepranol component of Inosine Pranobex is believed to contribute to the drug's

immunomodulatory effects. Inosine Pranobex has been shown to enhance T-lymphocyte

proliferation and differentiation, increase the activity of natural killer (NK) cells, and modulate

the production of cytokines.[20][24] These actions lead to a potentiation of the host's immune

response against viral infections.
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Conclusion
(S)-(+)-1-Dimethylamino-2-propanol is a fundamentally important chiral molecule with

significant applications in asymmetric synthesis and drug development. Its stereogenic center

provides the basis for its utility in controlling the stereochemistry of chemical reactions, leading

to the production of enantiomerically pure compounds. A thorough understanding of its

properties, synthesis, and applications is essential for researchers and scientists working in the

fields of organic chemistry, medicinal chemistry, and pharmaceutical development. The detailed

protocols and data presented in this guide serve as a valuable resource for the effective

utilization of this versatile chiral building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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